Cas no 1227958-75-9 (5-bromo-2-(methyl-13C)thiazole)

• Product Name: 5-bromo-2-(methyl-13C)thiazole
• CAS No: 1227958-75-9
• MF: C₄H₄BrNS
• MW: 179.04291343689
• CID: 6824539
• PubChem ID: 172406063
• Update Time: 2025-03-28

5-bromo-2-(methyl-13C)thiazole Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(methyl-13C)thiazole
• CS-22622
• 1227958-75-9

• Inchi： 1S/C4H4BrNS/c1-3-6-2-4(5)7-3/h2H,1H3/i1+1
• InChI Key： HMVGGGOWCWNMNY-OUBTZVSYSA-N
• SMILES： BrC1=CN=C([13CH3])S1

Computed Properties

• Exact Mass: 177.92814Da
• Monoisotopic Mass: 177.92814Da
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 68.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 41.1Ų